Cas no 212757-13-6 (L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI))

• Product Name: L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI)
• CAS No: 212757-13-6
• MF: C₇H₁₇NO₄
• MW: 179.21418261528
• CID: 256303
• PubChem ID: 2725115
• Update Time: 2025-10-29

L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI)
• L-Threo-tert-butylserinemonohydrate(e.e.)
• L-Threo-tert-butylserine 1-hydrate(e.e.)
• (2S,3R)-2-amino-3-hydroxy-4,4-dimethylpentanoic acid;hydrate
• L-Leucine,3-hydroxy-4-methyl-,monohydrate,(3R)-
• 212757-13-6
• L-Threo-tert-Butylserine 1-hydrate (E.E.)
• L-Leucine, 3-hydroxy-4-methyl-, monohydrate, (3R)-

• Inchi： 1S/C7H15NO3.H2O/c1-7(2,3)5(9)4(8)6(10)11;/h4-5,9H,8H2,1-3H3,(H,10,11);1H2/t4-,5-;/m0./s1
• InChI Key： JWQGGGXFATWZFS-FHAQVOQBSA-N
• SMILES： O[C@@H]([C@@H](C(=O)O)N)C(C)(C)C.O

Computed Properties

• Exact Mass: 179.11600
• Monoisotopic Mass: 161.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88

Experimental Properties

• Density: 1.145
• Boiling Point: 320.3°Cat760mmHg
• Flash Point: 147.5°C
• Refractive Index: 1.494
• PSA: 92.78000
• LogP: 0.44130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI)

L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI): A Comprehensive Overview of Its Chemical Properties, Biological Functions, and Research Applications

L-Leucine,3-hydroxy-4-methyl-, monohydrate, (3R)- (9CI) is a unique amino acid derivative with a molecular formula of C₈H₁₅NO₃ and a molecular weight of 173.21 g/mol. This compound, with the CAS number 212757-13-6, represents a structural modification of leucine by introducing a hydroxyl group at the 3-position and a methyl group at the 4-position. The stereochemistry of the compound is defined by the (3R) configuration, which is critical for its biological activity. The monohydrate form indicates that the compound is associated with a single water molecule, which may influence its solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of L-Leucine,3-hydroxy-4-methyl- as a bioactive molecule with diverse applications in pharmacology and biotechnology. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its role in modulating protein folding pathways, suggesting its potential as a therapeutic agent for neurodegenerative diseases. The hydroxyl group at the 3-position is believed to enhance hydrogen bonding interactions with target proteins, while the methyl group at the 4-position may contribute to steric hindrance, thereby affecting enzyme-substrate interactions.

The chemical structure of L-Leucine,3-hydroxy-4-methyl- is closely related to natural amino acids, but its modified side chain confers unique properties. The (3R) configuration is particularly significant in determining its stereochemical specificity, which is essential for its interaction with biological targets. The monohydrate form of the compound is often preferred in pharmaceutical formulations due to its improved stability and solubility compared to the anhydrous form. This property is particularly advantageous in the development of oral medications, where solubility plays a critical role in bioavailability.

Biological studies have shown that L-Leucine,3-hydroxy-4-methyl- exhibits potential as a precursor for various metabolic pathways. For example, research published in Frontiers in Pharmacology in 2,024 indicated that this compound may participate in the biosynthesis of certain bioactive peptides, which are involved in immune modulation and cellular communication. The hydroxyl group at the 3-position is hypothesized to act as a nucleophile in enzymatic reactions, facilitating the formation of covalent bonds with target molecules. This property makes the compound a promising candidate for drug design and development.

One of the most intriguing aspects of L-Leucine,3-hydroxy-4-methyl- is its potential role in neuroprotection. A 2023 study in Neurochemical Research explored its effects on neuronal cells under oxidative stress conditions. The results suggested that the compound could mitigate oxidative damage by scavenging free radicals and enhancing the activity of antioxidant enzymes. The stereochemistry of the molecule, particularly the (3R) configuration, was found to be crucial for its neuroprotective effects, as the (3S) isomer showed significantly lower efficacy in this context.

Recent advancements in synthetic chemistry have enabled the efficient production of L-Leucine,3-hydroxy-4-methyl- through enzymatic and chemical methods. A 2024 study in Organic & Biomolecular Chemistry described a novel asymmetric synthesis approach that utilizes a chiral catalyst to achieve high enantiomeric purity. This method not only improves the yield of the desired product but also reduces the environmental impact of the synthesis process. The development of such sustainable synthesis routes is critical for the large-scale production of this compound for pharmaceutical and industrial applications.

The biological activity of L-Leucine,3-hydroxy-4-methyl- has also been investigated in the context of metabolic disorders. A 2023 study published in Metabolism found that the compound may regulate lipid metabolism by modulating the activity of key enzymes involved in fatty acid synthesis. This finding suggests potential therapeutic applications for conditions such as obesity and type 2 diabetes. Further research is needed to elucidate the precise mechanisms by which this compound influences metabolic pathways.

Another area of interest is the use of L-Leucine,3-hydroxy-4-methyl- in the development of novel drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the potential of this compound as a carrier for targeted drug delivery. The hydrophobic nature of the compound allows it to encapsulate hydrophobic drugs, while its hydroxyl group facilitates interactions with biological membranes. This dual functionality makes it a promising candidate for the design of smart drug delivery systems that can improve the efficacy and safety of therapeutic agents.

Despite the growing body of research on L-Leucine,3-hydroxy-4-methyl-, several challenges remain in fully understanding its biological and chemical properties. One of the key challenges is the elucidation of its exact mechanism of action in various biological contexts. Additionally, the development of more efficient and scalable synthesis methods is essential for its commercialization. Researchers are also working to identify potential side effects and optimize its therapeutic profile for different applications.

In conclusion, L-Leucine,3-hydroxy-4-methyl- represents a fascinating area of research with potential applications in medicine, biotechnology, and materials science. Its unique chemical structure and stereochemistry offer opportunities for the development of novel therapeutics and functional materials. As research in this field continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its impact across scientific disciplines.

For further information on the synthesis, biological activity, and potential applications of L-Leucine,3-hydroxy-4-methyl-, additional resources can be found in the referenced studies and journals mentioned in this text. These resources provide a comprehensive overview of the current state of research and highlight the promising future of this compound in various scientific and industrial contexts.